Cas no 941984-63-0 (2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(3-methoxyphenyl)ethylacetamide)

• Product Name: 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(3-methoxyphenyl)ethylacetamide
• CAS No: 941984-63-0
• MF: C₂₁H₂₁FN₂O₂S₂
• MW: 416.532046079636
• CID: 6151431
• PubChem ID: 16899893
• Update Time: 2025-10-29

2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(3-methoxyphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(3-methoxyphenyl)ethylacetamide
• 2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-[2-(3-methoxyphenyl)ethyl]acetamide
• SR-01000912079
• AKOS024641405
• SR-01000912079-1
• F2336-0247
• 941984-63-0
• 2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-(3-methoxyphenethyl)acetamide
• 2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)-N-[2-(3-methoxyphenyl)ethyl]acetamide

• Inchi： 1S/C21H21FN2O2S2/c1-26-19-4-2-3-15(11-19)9-10-23-20(25)12-18-14-28-21(24-18)27-13-16-5-7-17(22)8-6-16/h2-8,11,14H,9-10,12-13H2,1H3,(H,23,25)
• InChI Key： YCUCILZIHNXWMP-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CS1)CC(NCCC1C=CC=C(C=1)OC)=O)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 416.10284843g/mol
• Monoisotopic Mass: 416.10284843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(3-methoxyphenyl)ethylacetamide

Comprehensive Overview of 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(3-methoxyphenyl)ethylacetamide (CAS No. 941984-63-0)

2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(3-methoxyphenyl)ethylacetamide (CAS No. 941984-63-0) is a specialized organic compound with a unique molecular structure that combines a thiazole ring, a fluorophenyl group, and a methoxyphenyl moiety. This compound has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The thiazole ring in 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(3-methoxyphenyl)ethylacetamide is a key functional group known for its presence in many biologically active molecules. Thiazole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a fluorophenyl group enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for further pharmacological evaluation. Additionally, the methoxyphenyl moiety may influence the compound's binding affinity to specific receptors, further expanding its potential therapeutic applications.

Recent studies have highlighted the growing demand for novel thiazole-based compounds in the pharmaceutical industry. With the rise of antibiotic resistance and the need for new therapeutic agents, 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(3-methoxyphenyl)ethylacetamide has emerged as a compound of interest. Researchers are exploring its potential as a lead molecule for developing treatments for infectious diseases, chronic inflammation, and even certain types of cancer. Its unique structural attributes make it a valuable subject for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical potential, 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(3-methoxyphenyl)ethylacetamide has also attracted attention in the field of medicinal chemistry. The compound's synthesis and optimization are areas of active research, with scientists working to improve its yield, purity, and scalability. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize and validate its chemical structure. These efforts are crucial for ensuring the compound's suitability for preclinical and clinical studies.

The market for thiazole derivatives is expanding rapidly, driven by the increasing need for innovative drug candidates. 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(3-methoxyphenyl)ethylacetamide is part of this trend, with several research institutions and pharmaceutical companies investing in its development. The compound's potential applications extend beyond traditional medicine, with exploratory studies investigating its use in agrochemicals and materials science. As the scientific community continues to uncover its properties, the demand for high-quality samples of this compound is expected to rise.

For researchers and industry professionals seeking detailed information on 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(3-methoxyphenyl)ethylacetamide, it is essential to consult reliable sources and suppliers. The compound's CAS No. 941984-63-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. As interest in this molecule grows, collaborations between academic institutions and pharmaceutical companies are likely to accelerate its development and commercialization.

In conclusion, 2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(3-methoxyphenyl)ethylacetamide represents a promising area of research with diverse potential applications. Its unique chemical structure, combined with the growing demand for thiazole-based therapeutics, positions it as a compound of significant interest. Future studies will undoubtedly shed more light on its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.